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Compound of Interest

Compound Name: D-Lysine

Cat. No.: B7766468

For researchers, scientists, and drug development professionals, the safe handling and
disposal of laboratory chemicals are paramount to ensuring a secure and efficient work
environment. This guide provides essential, immediate safety and logistical information for

handling D-Lysine, including personal protective equipment (PPE) guidelines, operational
procedures, and disposal plans.

Personal Protective Equipment (PPE)

When handling D-Lysine, particularly in its powdered form, adherence to the following PPE
guidelines is mandatory to minimize exposure and ensure personal safety.
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Protection Type Required Equipment

Purpose

Safety glasses with side-

Eye Protection shields or tightly fitting safety
goggles.[1][2][3][4]

To prevent eye contact with D-

Lysine dust.

- Protective gloves (e.g., Nitrile
Skin and Body Protection rubber).[1][2][4] - Long-sleeved
laboratory coat.[1][2]

To avoid direct skin contact.

- ANIOSH-approved N95 dust
mask is recommended where
dusts are generated.[2][3][5] -
Respiratory Protection In general, respiratory
protection is not required if

there is adequate ventilation.

[1](2]

To prevent inhalation of dust

particles.

Physical and Chemical Properties

A summary of key quantitative data for D-Lysine is presented below for easy reference.

Property Value

CAS Number 923-27-3[1]

Molecular Formula CeH14N202[1]

Molecular Weight 146.19 g/mol [1]
Appearance White to off-white powder.[3]
Melting Point 218 °C (decomposes)[1][3]
Solubility Soluble in water.[3]

No occupational exposure limit values have
been established.[1]

Occupational Exposure Limits
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Operational Plan: Step-by-Step Handling
Procedures

Follow these procedural steps to ensure the safe handling of D-Lysine in a laboratory setting:
1. Preparation:

o Ensure the work area is well-ventilated.[1][2] Provide appropriate exhaust ventilation at
places where dust is formed.[1][2]

» Locate the nearest eyewash station and safety shower before beginning work.
e Don all required PPE as outlined in the table above.

2. Handling:

e Avoid the formation of dust and aerosols.[1][2]

e Minimize all unnecessary personal contact.[6]

e Wash hands thoroughly after handling.[1]

e Do not eat, drink, or smoke in the handling area.

3. Storage:

» Store D-Lysine in a tightly closed container.[1][2]

o Keep the container in a dry, cool, and well-ventilated place.[1][2] The recommended storage
temperature is -20°C.[1]

In Case of a Spill:
o For dry spills, avoid breathing in the dust.[1][2]
o Sweep up the spilled material and place it into a suitable, labeled container for disposal.[1][2]

e Do not let the product enter drains.[1][2]
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First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration.[1][2]

Skin Contact Wash off with soap and plenty of water.[1][2]

Eye Contact Flush eyes with water as a precaution.[1][2]

Never give anything by mouth to an

Ingestion unconscious person. Rinse mouth with water.[1]

[2]

Disposal Plan

D-Lysine is not generally classified as a hazardous substance.[1][2] However, all disposals
must be conducted in accordance with local, state, and national regulations.

e Product Disposal: Offer surplus and non-recyclable solutions to a licensed disposal
company.[1][2] Dispose of the material as unused product.[1][2]

o Contaminated Packaging: Dispose of as unused product.

Experimental Workflow: Safe Handling and Disposal
of D-Lysine
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Workflow for Safe Handling and Disposal of D-Lysine
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Caption: Workflow for the safe handling and disposal of D-Lysine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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